Cas no 1396765-84-6 (N-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl-1-benzofuran-2-carboxamide)

• Product Name: N-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl-1-benzofuran-2-carboxamide
• CAS No: 1396765-84-6
• MF: C₁₆H₁₆N₂O₃
• MW: 284.309844017029
• CID: 5991663
• PubChem ID: 71781577
• Update Time: 2025-10-28

N-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl-1-benzofuran-2-carboxamide
• N-[2-hydroxy-2-(1-methylpyrrol-2-yl)ethyl]-1-benzofuran-2-carboxamide
• 2-Benzofurancarboxamide, N-[2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl]-
• 1396765-84-6
• N-(2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl)benzofuran-2-carboxamide
• F5857-0802
• N-[2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl]-1-benzofuran-2-carboxamide
• AKOS024523375
• VU0524653-1

• Inchi： 1S/C16H16N2O3/c1-18-8-4-6-12(18)13(19)10-17-16(20)15-9-11-5-2-3-7-14(11)21-15/h2-9,13,19H,10H2,1H3,(H,17,20)
• InChI Key： NAHMTFFEUDVCEO-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C=C1C(NCC(O)C1=CC=CN1C)=O

Computed Properties

• Exact Mass: 284.11609238g/mol
• Monoisotopic Mass: 284.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 569.0±50.0 °C(Predicted)
• pka: 13.60±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on N-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl-1-benzofuran-2-carboxamide

N-2-Hydroxy-2-(1-Methyl-1H-Pyrrol-2-Yl)Ethyl-1-Benzofuran-2-Carboxamide: A Comprehensive Overview

N-2-Hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl-1-benzofuran-2-carboxamide, identified by the CAS number 1396765-84-6, is a complex organic compound with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising pharmacological properties. The molecule combines a benzofuran moiety with a hydroxyl-substituted pyrrole group, creating a structure that exhibits diverse biological activities.

The synthesis of this compound involves a multi-step process, leveraging advanced organic chemistry techniques. Researchers have employed methods such as Suzuki coupling and Stille coupling to construct the benzofuran core, while the hydroxyl-substituted pyrrole group is typically introduced through nucleophilic aromatic substitution or other specialized reactions. These methods ensure high yields and purity, making the compound suitable for further pharmacological studies.

Recent studies have highlighted the potential of N-2-hydroxy-substituted compounds in modulating cellular signaling pathways. For instance, investigations into the anti-inflammatory properties of this compound have revealed its ability to inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, this compound has shown significant promise in anticancer research. Preclinical studies indicate that it can induce apoptosis in various cancer cell lines, including breast and colon cancer cells, by targeting key oncogenic pathways such as the PI3K/AKT/mTOR axis. The presence of the benzofuran ring is believed to contribute to its selective cytotoxicity against cancer cells while sparing normal cells.

The structural versatility of this compound also extends to its neuroprotective properties. Studies have demonstrated that it can mitigate oxidative stress and reduce neuroinflammation in models of Alzheimer's disease and Parkinson's disease. The hydroxyl group on the pyrrole ring plays a critical role in these effects by enhancing the compound's ability to scavenge free radicals and modulate neuroprotective signaling pathways.

Recent advancements in computational chemistry have further elucidated the molecular mechanisms underlying these activities. Molecular docking studies reveal that the compound interacts with key residues in target proteins, such as cyclooxygenase (COX) enzymes and histone deacetylases (HDACs), which are central to inflammation and cancer progression.

Moreover, the pharmacokinetic profile of this compound has been optimized through various formulation strategies. Researchers have explored lipid-based delivery systems and nanoparticle encapsulation to enhance its bioavailability and reduce systemic toxicity. These innovations are crucial for translating laboratory findings into clinical applications.

In conclusion, N-2-hydroxy-benzofuran-based compounds like CAS No. 1396765-84-6 represent a novel class of molecules with multifaceted therapeutic potential. Their ability to modulate diverse biological pathways makes them valuable tools in drug discovery efforts targeting inflammation, cancer, and neurodegenerative diseases.